Cas no 134161-81-2 (2H-Pyran-3-carbonitrile, 6-(4-methylphenyl)-4-(methylthio)-2-oxo-)

• Product Name: 2H-Pyran-3-carbonitrile, 6-(4-methylphenyl)-4-(methylthio)-2-oxo-
• CAS No: 134161-81-2
• MF: C₁₄H₁₁NO₂S
• MW: 257.307642221451
• CID: 1234916
• PubChem ID: 11149557
• Update Time: 2025-09-22

2H-Pyran-3-carbonitrile, 6-(4-methylphenyl)-4-(methylthio)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-carbonitrile, 6-(4-methylphenyl)-4-(methylthio)-2-oxo-
• 6-(4-methylphenyl)-4-methylsulfanyl-2-oxopyran-3-carbonitrile
• 4-Methylsulfanyl-2-oxo-6-p-tolyl-2H-pyran-3-carbonitrile
• DTXSID30456995
• 134161-81-2

• Inchi： 1S/C14H11NO2S/c1-9-3-5-10(6-4-9)12-7-13(18-2)11(8-15)14(16)17-12/h3-7H,1-2H3
• InChI Key： HJBWBXRSRQEPRF-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C#N)C(=O)OC(=C1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 257.05113
• Monoisotopic Mass: 257.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 50.09